2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-ol

• IUPAC Name: 2-[4,4-difluoro-2-(hydroxymethyl)pyrrolidin-1-yl]ethanol
• InChI: InChI=1S/C7H13F2NO2/c8-7(9)3-6(4-12)10(5-7)1-2-11/h6,11-12H,1-5H2
• InChI Key: SJBPQRRGHHQIOP-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(CC1(F)F)CCO)CO
• Molecular Formula: C7H13F2NO2
• Molecular Weight: 181.18 g/mol

Description

The compound “2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-ol” is a type of organic compound that contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The presence of the difluoro group and the hydroxymethyl group suggests that this compound might have interesting chemical properties and potential applications in various fields.

Scientific Research Applications

Pyrrolidine Derivatives in Drug Discovery

Pyrrolidine rings and their derivatives, including 2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-ol, play a crucial role in medicinal chemistry. These compounds are investigated for their biological activities and potential as drug candidates. The interest in pyrrolidine derivatives stems from their ability to efficiently explore pharmacophore space, contribute to stereochemistry, and increase three-dimensional coverage of molecules. Their structural versatility allows for the design of compounds with varied biological profiles, addressing the need for innovative therapeutic agents (Li Petri et al., 2021).

Environmental Impact of Fluorinated Compounds

Fluorinated compounds, including PFASs, are widely used in industrial applications due to their chemical stability and unique properties like water and oil repellency. However, their environmental persistence and potential bioaccumulation have raised concerns. Research on the degradation of polyfluoroalkyl chemicals highlights the importance of understanding their fate in the environment and developing strategies for mitigating their impact. Studies suggest that biodegradation plays a significant role in determining the environmental fate of these compounds, with specific pathways and mechanisms identified for the breakdown of less heavily fluorinated substances (Frömel & Knepper, 2010).

Analysis and Detection in Environmental Samples

The accurate detection and analysis of fluorinated compounds in environmental and biological samples are critical for assessing their distribution and impact. Techniques such as liquid chromatography coupled with mass spectrometry have been developed for sensitive and selective analysis of these compounds. This analytical capability is essential for monitoring their presence in water, soil, and biological tissues and understanding their bioaccumulation and toxicity profiles (Teunissen et al., 2010).

Mechanism of Action

Target of action

The compound contains a pyrrolidine ring, which is a common feature in many biologically active compounds . The exact target would depend on the specific biological activity of the compound, which is currently unknown.

Mode of action

The mode of action would depend on the compound’s specific biological activity and its target. Generally, compounds with a pyrrolidine ring can interact with their targets through various non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic interactions .

Pharmacokinetics

The compound’s pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME), would depend on various factors such as its chemical structure and the route of administration. For instance, the presence of the pyrrolidine ring could influence these properties .

Biochemical Analysis

Biochemical Properties

2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-ol plays a significant role in biochemical reactions due to its unique structure. The pyrrolidine ring allows for efficient exploration of pharmacophore space, contributing to the stereochemistry and three-dimensional coverage of the molecule . This compound interacts with various enzymes and proteins, often acting as a ligand or inhibitor. For instance, it has been shown to bind selectively to certain enantioselective proteins, influencing their biological activity . The hydroxymethyl group can form hydrogen bonds with active sites of enzymes, enhancing its binding affinity and specificity.

Cellular Effects

The effects of this compound on cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the activity of proteins involved in detoxification and clearance of foreign substances, such as pregnane X receptor . Additionally, the compound’s interaction with cell surface receptors can alter signal transduction pathways, leading to changes in cellular responses and metabolic activities.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, forming stable complexes that inhibit or activate enzyme activity. The fluorine atoms in the compound enhance its binding interactions by increasing the molecule’s lipophilicity and stability . This compound can also influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under various conditions, but its activity may decrease over extended periods due to gradual degradation . Long-term exposure to the compound in in vitro and in vivo studies has revealed sustained effects on cellular processes, although the exact nature of these effects can vary depending on the experimental conditions.

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At lower doses, the compound may exhibit beneficial effects, such as enhanced enzyme activity or improved metabolic function. At higher doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal physiological processes . Threshold effects have been observed, where the compound’s activity significantly changes at specific dosage levels, highlighting the importance of careful dosage optimization in experimental studies.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its conversion into different metabolites. The hydroxymethyl group can undergo oxidation or reduction reactions, leading to the formation of new compounds with distinct biological activities . These metabolic transformations can affect the compound’s overall activity and its impact on metabolic flux and metabolite levels.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. The compound can be actively transported across cell membranes, accumulating in specific cellular compartments . Its distribution within tissues can vary, with higher concentrations observed in organs involved in detoxification and metabolism, such as the liver and kidneys.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression. Alternatively, it may accumulate in the endoplasmic reticulum or mitochondria, affecting protein folding and energy metabolism.